Guanosine 5'-diphosphate

Description

Guanosine 5'-diphosphate (GDP) is a guanine nucleotide containing two phosphate groups esterified to a sugar moiety . It is a nucleoside diphosphate composed of a pyrophosphate group, a pentose sugar ribose, and the nucleobase guanine . GDP is produced by GTPases through GTP dephosphorylation and is involved in signal transduction .

GDP plays a role in activating adenosine 5'-triphosphate-sensitive K+ channels . It participates in various biochemical reactions, including the synthesis of guanosine diphosphate mannose from D-mannose 1-phosphate . GDP is also involved in various metabolic processes .

A similar compound is guanosine-5'-diphosphate-rhamnose . Another related compound is 5'-Guanosine-Diphosphate-Monothiophosphate, a stable GTP analog that exhibits a variety of physiological actions, such as stimulation of guanine nucleotide-binding proteins .

• CAS No.: 105184-12-1
• Product Name: Guanosine 5'-diphosphate
• Molecular Formula: C10H15N5O11P2
• Molecular Weight: 443.2 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C10H15N5O11P2/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-/m1/s1
• Standard InChIKey: QGWNDRXFNXRZMB-UUOKFMHZSA-N
• SMILES: C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)N=C(NC2=O)N
• Canonical SMILES: C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)NC(=NC2=O)N
• Reference: Hsiao et al. Automatic policing of biochemical annotations using genomic correlations. Nature Chemical Biology, doi: 10.1038/nchembio.266, published online 22 November 2009 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 135398619
• Last Modified: Jul 17 2023